3-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide

• IUPAC Name: 3-ethoxy-N-(1-pyridin-4-ylethyl)benzamide
• InChI: InChI=1S/C16H18N2O2/c1-3-20-15-6-4-5-14(11-15)16(19)18-12(2)13-7-9-17-10-8-13/h4-12H,3H2,1-2H3,(H,18,19)
• InChI Key: QFKLANCOQIHTRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC(C)C2=CC=NC=C2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

3-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide is a chemical compound that belongs to the class of benzamides It is characterized by the presence of an ethoxy group attached to the benzene ring and a pyridinyl group attached to the amide nitrogen

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide typically involves the reaction of 3-ethoxybenzoic acid with 1-(pyridin-4-yl)ethylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually conducted in an organic solvent such as dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. Industrial production also involves rigorous quality control measures to ensure the consistency and safety of the compound .

Chemical Reactions Analysis

Types of Reactions

3-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The ethoxy group can be oxidized to form a carboxylic acid derivative.

Reduction: The amide group can be reduced to form an amine derivative.

Substitution: The ethoxy group can be substituted with other functional groups such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Halogenation can be achieved using reagents like bromine (Br2) or chlorine (Cl2) in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of 3-ethoxybenzoic acid derivatives.

Reduction: Formation of 3-ethoxy-N-[1-(pyridin-4-yl)ethyl]amine.

Substitution: Formation of halogenated or alkylated derivatives of the original compound.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various biological pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

N-ethyl-4-(pyridin-4-yl)benzamide: Similar structure but lacks the ethoxy group.

N-(pyridin-2-yl)amides: Differ in the position of the pyridinyl group.

Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide: Contains additional functional groups and different substitution patterns.

Uniqueness

3-ethoxy-N-[1-(pyridin-4-yl)ethyl]benzamide is unique due to the presence of the ethoxy group, which can influence its chemical reactivity and biological activity. This structural feature may confer distinct properties compared to other similar compounds, making it a valuable molecule for research and development .